Cas no 2231676-08-5 (2-Methylazetidine-2-carboxylic acid; trifluoroacetic acid)

• Product Name: 2-Methylazetidine-2-carboxylic acid; trifluoroacetic acid
• CAS No: 2231676-08-5
• MF: C₇H₁₀F₃NO₄
• MW: 229.153812885284
• CID: 4770681
• Update Time: 2026-02-26

2-Methylazetidine-2-carboxylic acid; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-methylazetidine-2-carboxylic acid; trifluoroacetic acid
• 2,2,2-Trifluoroacetic acid compound with 2-methylazetidine-2-carboxylic acid (1:1)
• 2-Methylazetidine-2-carboxylic acid; trifluoroacetic acid

• Inchi： 1S/C5H9NO2.C2HF3O2/c1-5(4(7)8)2-3-6-5;3-2(4,5)1(6)7/h6H,2-3H2,1H3,(H,7,8);(H,6,7)
• InChI Key： IEPYKMMHERSKOT-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.OC(C1(C)CCN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Topological Polar Surface Area: 86.6

Additional information on 2-Methylazetidine-2-carboxylic acid; trifluoroacetic acid

2-Methylazetidine-2-carboxylic acid; trifluoroacetic acid (CAS No. 2231676-08-5): A Comprehensive Overview

2-Methylazetidine-2-carboxylic acid; trifluoroacetic acid, identified by its CAS number 2231676-08-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its azetidine core and the presence of both a methyl and trifluoroacetic acid moiety, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique structural features of this compound make it a promising candidate for further investigation in various biological and chemical contexts.

The azetidine ring is a heterocyclic structure that introduces a degree of flexibility and reactivity, making it suitable for incorporation into complex molecular architectures. In particular, the presence of the methyl group at the 2-position of the azetidine ring can influence the electronic properties and steric environment of the molecule, thereby affecting its interactions with biological targets. Additionally, the attachment of the trifluoroacetic acid group introduces a strong electron-withdrawing effect, which can modulate the reactivity and pharmacokinetic properties of the compound.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. The structural motif of 2-methylazetidine-2-carboxylic acid; trifluoroacetic acid has been explored as a scaffold for designing molecules with potential therapeutic activity. For instance, studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on certain kinases and proteases, which are implicated in diseases such as cancer and inflammatory disorders. The combination of the azetidine core with the trifluoroacetic acid moiety appears to enhance binding affinity and selectivity, making it an attractive scaffold for drug discovery.

The< strong>trifluoroacetic acid group is particularly noteworthy due to its ability to improve metabolic stability and oral bioavailability, which are crucial factors in drug development. The fluorine atoms in this group can also enhance lipophilicity, facilitating cellular uptake and membrane permeability. These properties make 2-methylazetidine-2-carboxylic acid; trifluoroacetic acid a valuable building block for synthesizing novel compounds with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. Molecular docking studies have been performed using 2-methylazetidine-2-carboxylic acid; trifluoroacetic acid as a starting point to identify potential binding sites on target proteins. These studies have revealed that modifications to the methyl and trifluoroacetic acid groups can significantly alter the binding affinity and specificity of the compound. This information has been instrumental in guiding the design of more potent and selective inhibitors.

The synthesis of 2-methylazetidine-2-carboxylic acid; trifluoroacetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the methyl and trifluoroacetic acid moieties. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, facilitating further research and development.

In conclusion, 2-methylazetidine-2-carboxylic acid; trifluoroacetic acid (CAS No. 2231676-08-5) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features, including the azetidine core, methyl group, and trifluoroacetic acid moiety, make it an attractive scaffold for designing novel therapeutic agents. Ongoing research continues to explore its applications in drug discovery, with particular focus on developing inhibitors for kinases and proteases involved in various diseases. The combination of experimental synthesis and computational studies has provided valuable insights into optimizing its biological activity, paving the way for future clinical applications.